Oblongixanthone A
Overview
Description
Oblongixanthone A is a natural product found in Garcinia oblongifolia with data available.
Scientific Research Applications
Antidiabetic Properties
Oblongixanthone A has been identified in the study of Garcinia oblongifolia's antidiabetic properties. Specifically, compounds from the twigs of this plant, including this compound, have demonstrated significant inhibitory effects on α-glucosidase and protein tyrosine phosphatase 1B (PTP1B), enzymes involved in type 2 diabetes. The inhibition of these enzymes is a promising strategy for managing blood sugar levels in diabetic patients. The study highlights the potential of this compound in the treatment of diabetes (Trinh et al., 2017).
Cancer Migration Inhibition
Research on prenylated xanthones, including this compound, from the leaves of Garcinia oblongifolia indicates that these compounds can inhibit cancer cell migration. This is particularly significant as controlling the metastasis of cancer cells can greatly influence the prognosis of cancer patients. The compounds, including this compound, inhibit cancer cell migration by affecting various cellular pathways, such as downregulating RAF protein levels and influencing the EMT pathway, crucial in cancer progression (Zhang et al., 2016).
Phytochemical Composition
This compound was isolated during phytochemical investigations of Bauhinia championii (Benth.) Benth. The structural characterization of this compound was conducted through extensive NMR and MS spectral studies, highlighting its importance in the phytochemistry field. The study contributes to our understanding of the complex chemical composition of plants and the potential bioactivities of these compounds (Xu et al., 2013).
Comparative Metabolic Profiling
In a study examining the comparative metabolic profiling and bioactivities of different parts of Garcinia oblongifolia, this compound was one of the compounds identified using advanced techniques like UPLC-QTOF-MS. The study sheds light on how variations in the metabolite profiles of different plant parts can relate to differences in bioactivity, which is crucial for understanding the therapeutic potential of plant-based compounds (Li et al., 2016).
Properties
Molecular Formula |
C18H14O6 |
|---|---|
Molecular Weight |
326.3 g/mol |
IUPAC Name |
5,8,10-trihydroxy-3,3-dimethylpyrano[2,3-c]xanthen-7-one |
InChI |
InChI=1S/C18H14O6/c1-18(2)4-3-9-16-10(7-12(21)17(9)24-18)15(22)14-11(20)5-8(19)6-13(14)23-16/h3-7,19-21H,1-2H3 |
InChI Key |
AUJJJIOJWMZKDP-UHFFFAOYSA-N |
SMILES |
CC1(C=CC2=C3C(=CC(=C2O1)O)C(=O)C4=C(C=C(C=C4O3)O)O)C |
Canonical SMILES |
CC1(C=CC2=C3C(=CC(=C2O1)O)C(=O)C4=C(C=C(C=C4O3)O)O)C |
Synonyms |
oblongixanthone A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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